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Compound of Interest

1-Decyl-3-methylimidazolium
Compound Name:
chloride

Cat. No. B067855

For researchers, scientists, and professionals in drug development, the selection of appropriate
solvents and reagents is a critical factor that can significantly influence experimental outcomes
and costs. 1-Decyl-3-methylimidazolium chloride ([C10MIM]CI), an ionic liquid, has garnered
attention for its unique properties. This guide provides a cost-benefit analysis of [C10MIM]CI,
comparing it with common alternatives and presenting supporting experimental data to inform
your research decisions.

Cost and Performance Comparison of Imidazolium-
Based lonic Liquids

The primary alternatives to [C10MIM]CI are other 1-alkyl-3-methylimidazolium chloride ionic
liquids with varying alkyl chain lengths. The choice of the alkyl chain length has a significant
impact on the physicochemical properties and, consequently, the performance of the ionic
liquid in various applications. The following table summarizes the key differences in cost and
performance.
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Property

1-Butyl-3-
methylimidazolium
chloride ([BMIM]CI)

1-Hexyl-3-
methylimidazolium
chloride ([HMIM]CI)

1-Decyl-3-
methylimidazolium
chloride
([C1omMIM]CI)

Approximate Cost Lower Moderate Higher
Viscosity Lower Moderate Higher[1]

lonic Conductivity Higher Moderate Lower[1][2]
Cellulose Dissolution Effective More Effective Less Effective[3]
Antimicrobial Activity Moderate Good High

Surfactant Properties Low Moderate High[4][5]
Hydrophobicity Lower Moderate Higher[1]

Note: The cost is a relative comparison and can vary between suppliers. Performance

characteristics are generally observed trends; specific experimental conditions can influence

outcomes.

Key Applications and Experimental Considerations

1. As a "Green" Solvent and in Organic Synthesis:

lonic liquids are often termed "green solvents" due to their low vapor pressure, which reduces

the emission of volatile organic compounds (VOCSs)[1]. [C10MIM]CI's amphiphilic nature, with a

polar imidazolium head and a nonpolar decyl tail, makes it an effective solvent for a range of

reactants[1]. The long alkyl chain in [CLOMIM]CI can enhance the solubility of nonpolar

compounds compared to shorter-chain alternatives.

2. In Nanomaterial Synthesis:

The self-assembly properties of [C1OMIM]CI, driven by its surfactant-like structure, make it a

useful template or structure-directing agent in the synthesis of mesoporous materials and

nanoparticles[1]. The length of the alkyl chain can influence the size and morphology of the

resulting nanomaterials.
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3. In Electrochemistry:

Imidazolium-based ionic liquids are investigated as electrolytes in batteries and
supercapacitors due to their wide electrochemical window and ionic conductivity[1][6].
However, the longer alkyl chain of [C1OMIM]CI leads to increased viscosity and reduced ionic
conductivity compared to shorter-chain analogues like [BMIM]CI, which can be a drawback in
applications where high charge transport is crucial[1][2].

4. In Biomass Processing:

lonic liquids can dissolve cellulose, a key step in the conversion of biomass to biofuels and
other valuable chemicals[1]. While imidazolium chlorides are effective, studies have shown that
increasing the alkyl chain length beyond a certain point (e.g., hexyl) can decrease the cellulose
dissolution efficiency[3]. Therefore, for this application, shorter-chain alternatives like [BMIM]CI
or [HMIM]CI may be more cost-effective and efficient.

5. Antimicrobial and Membrane-Disrupting Properties:

The length of the alkyl chain significantly influences the antimicrobial activity of imidazolium-
based ionic liquids. Longer chains, as in [C10MIM]CI, generally exhibit higher toxicity towards
various microorganisms. This is attributed to their ability to insert into and disrupt the cell
membrane, leading to leakage of cellular contents[7].

Experimental Protocols
Synthesis of 1-Alkyl-3-methylimidazolium Chloride lonic Liquids:

A general and straightforward method for synthesizing 1-alkyl-3-methylimidazolium chlorides
involves the quaternization of 1-methylimidazole with the corresponding 1-chloroalkane.

o Materials: 1-methylimidazole, 1-chlorodecane (for [C10MIM]CI) or other 1-chloroalkanes, and
a suitable solvent (e.g., toluene or acetonitrile).

e Procedure:

o Combine equimolar amounts of 1-methylimidazole and the 1-chloroalkane in a round-
bottom flask.
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o Add a solvent to facilitate mixing, although the reaction can sometimes be performed neat.

o Heat the mixture under reflux for 24-48 hours. The reaction progress can be monitored by
techniques like thin-layer chromatography.

o After the reaction is complete, cool the mixture to room temperature.

o The resulting ionic liquid will often separate as a distinct layer. Wash the product with a
nonpolar solvent like hexane to remove any unreacted starting materials.

o Dry the final product under vacuum to remove any residual solvent.

o Characterization: The structure and purity of the synthesized ionic liquid can be confirmed
using techniques such as *H NMR and 3C NMR spectroscopy[3][8][9].

Cellulose Dissolution using Imidazolium-Based lonic Liquids:

o Materials: Microcrystalline cellulose, 1-alkyl-3-methylimidazolium chloride (e.g., [BMIM]CI,
[HMIMI]CI, or [CLOMIM]CI).

e Procedure:
o Add a known weight of the ionic liquid to a beaker or flask.
o Heat the ionic liquid to a specified temperature (e.g., 80-100 °C) with stirring.

o Gradually add a predetermined amount of microcrystalline cellulose to the heated ionic
liquid while maintaining vigorous stirring.

o Continue heating and stirring until the cellulose is completely dissolved, which can take
several hours. The dissolution can be observed by the formation of a clear, viscous
solution.

o The efficiency of dissolution can be quantified by precipitating the cellulose from the
solution using an anti-solvent like water, then filtering, drying, and weighing the recovered
cellulose.

Visualization of Mechanism of Action
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The antimicrobial activity of [C10MIM]CI and similar ionic liquids is primarily due to their
interaction with and disruption of the bacterial cell membrane. The following diagram illustrates
this process.
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Caption: Mechanism of bacterial membrane disruption by [C1O0MIM]CI.
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Conclusion

1-Decyl-3-methylimidazolium chloride is a versatile ionic liquid with distinct properties
conferred by its long alkyl chain. Its utility as a surfactant and its high antimicrobial activity are
notable benefits. However, for applications requiring low viscosity, high ionic conductivity, or
efficient cellulose dissolution, shorter-chain alternatives like [BMIM]CI or [HMIM]CI often
present a more favorable cost-benefit profile. The choice of ionic liquid should therefore be
carefully considered based on the specific requirements of the research application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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